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Compound of Interest

Compound Name: Oxazine 750

Cat. No.: B1220077 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis, chemical structure, and

spectroscopic properties of Oxazine 750, a fluorescent dye with applications in laser

technology and as a fluorescent probe. This document details a plausible synthetic pathway,

summarizes key quantitative data, and outlines the experimental protocols.

Chemical Structure and Properties
Oxazine 750, systematically named ethyl(3-oxa-14,21-

diazahexacyclo[15.7.1.02,15.04,13.07,12.021,25]pentacosa-1(25),2(15),4,7,9,11,13,16-octaen-

6-ylidene)azanium, is a complex heterocyclic organic cation.[1] Its structure features a

benzo[a]phenoxazinium core with a fused quinolizino ring system. This extensive conjugation is

responsible for its absorption and emission in the red to near-infrared region of the

electromagnetic spectrum. The molecule is typically available as a chloride or perchlorate salt.

[2]

Synthesis of Oxazine 750
While a specific, detailed experimental protocol for the synthesis of Oxazine 750 is not readily

available in the public domain, a plausible synthetic route can be constructed based on the

general synthesis of benzo[a]phenoxazinium dyes. This typically involves the acid-catalyzed

condensation of a nitrosated 3-aminophenol derivative with a suitable aromatic amine.
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Proposed Synthetic Workflow
The synthesis of Oxazine 750 likely proceeds through a multi-step process culminating in the

formation of the characteristic fused heterocyclic system. A key step is the acid-catalyzed

condensation of a nitrosated aminophenol with an appropriate bicyclic amine.
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Caption: A generalized workflow for the synthesis of Oxazine 750.

Experimental Protocols
The following is a plausible, reconstructed experimental protocol for the synthesis of Oxazine
750 based on general procedures for related oxazine dyes.[3]

Materials:

A suitable 3-aminophenol derivative

A julolidine-like bicyclic amine

Sodium nitrite

Hydrochloric acid
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A suitable organic solvent (e.g., ethanol, dimethylformamide)

Condensing agent (e.g., a strong acid)

Procedure:

Nitrosation of the 3-aminophenol derivative: The chosen 3-aminophenol derivative is

dissolved in an acidic aqueous solution (e.g., hydrochloric acid) and cooled to 0-5 °C. An

aqueous solution of sodium nitrite is then added dropwise while maintaining the low

temperature to yield the nitrosated intermediate.

Condensation Reaction: The nitrosated intermediate is then added to a solution of the

bicyclic amine in an appropriate solvent. A strong acid is added as a condensing agent, and

the reaction mixture is heated to facilitate the cyclization and formation of the

benzo[a]phenoxazinium core.

Isolation and Purification: After the reaction is complete, the crude product is isolated, often

by precipitation upon cooling or addition of a non-solvent. Purification is typically achieved

through recrystallization from a suitable solvent or by column chromatography to yield the

pure Oxazine 750 dye.

Quantitative Data
The spectroscopic properties of Oxazine 750 are crucial for its applications. The following table

summarizes key quantitative data for Oxazine 750 in various solvents.
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Property Value Solvent Reference

Molecular Formula C₂₄H₂₄N₃O⁺ - [1]

Molecular Weight 370.47 g/mol - [1]

Absorption Maximum

(λmax)
666 nm Aqueous Media [4]

Absorption Shoulder

(λshoulder)
612 nm Aqueous Media [4]

Absorption Maximum

(λmax)
~650 nm Ethanol [4]

Emission Maximum

(λem)
~690 nm Ethanol [5]

Fluorescence

Quantum Yield (ΦF)
< 0.1 Ethanol [6]

Note: The fluorescence quantum yield provided is for the related Oxazine 1 perchlorate and

serves as an estimate for Oxazine 750.

Logical Relationships in Spectroscopic Analysis
The analysis of Oxazine 750's spectroscopic properties involves a logical flow from sample

preparation to data acquisition and interpretation.
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Caption: Logical workflow for spectroscopic characterization of Oxazine 750.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Oxazine 750: A Comprehensive Technical Guide to its
Synthesis and Chemical Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220077#synthesis-and-chemical-structure-of-
oxazine-750]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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